Cas no 2680540-01-4 (Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride)

Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride is a synthetic organic compound featuring a multifunctional structure with amino, hydroxyl, and ester groups. Its hydrochloride salt form enhances stability and solubility, making it suitable for applications in pharmaceutical synthesis and biochemical research. The compound’s reactive sites allow for versatile derivatization, enabling its use as a building block in peptide and small-molecule drug development. The presence of both hydroxyl and hydroxymethyl groups contributes to its potential as a chiral intermediate in asymmetric synthesis. High purity and well-defined stereochemistry, where applicable, ensure reproducibility in research and industrial processes. Proper handling under controlled conditions is recommended due to its hygroscopic nature.
Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride structure
2680540-01-4 structure
Product Name:Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride
CAS No:2680540-01-4
MF:C5H12ClNO4
MW:185.606081008911
MDL:MFCD34186516
CID:5619195
PubChem ID:165940782
Update Time:2025-06-07

Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-28309062
    • methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride
    • 2680540-01-4
    • Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride
    • MDL: MFCD34186516
    • Inchi: 1S/C5H11NO4.ClH/c1-10-4(9)5(6,2-7)3-8;/h7-8H,2-3,6H2,1H3;1H
    • InChI Key: ZYJCRZRWAKMPGD-UHFFFAOYSA-N
    • SMILES: Cl.OCC(C(=O)OC)(CO)N

Computed Properties

  • Exact Mass: 185.0454856g/mol
  • Monoisotopic Mass: 185.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.8Ų

Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride Pricemore >>

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Additional information on Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride

Research Briefing on Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride (CAS: 2680540-01-4)

Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride (CAS: 2680540-01-4) is a chemically modified amino acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including multiple hydroxyl and amino functional groups, has shown promising potential in various applications, ranging from drug development to biochemical probes. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride, with particular emphasis on its stereochemical purity and yield. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach to synthesize this compound, achieving a high enantiomeric excess (ee) of 98%. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional chemical synthesis routes. The study underscores the importance of this compound as a chiral building block for more complex pharmaceutical agents.

In terms of biological activity, Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride has been investigated for its role as a modulator of metabolic pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key enzymes involved in glycolysis, suggesting potential applications in cancer therapy. The compound's unique structure allows it to mimic natural substrates, thereby competitively inhibiting enzymes such as hexokinase. These findings open new avenues for the development of targeted metabolic inhibitors.

Furthermore, the compound's potential in neurodegenerative diseases has been explored. A 2024 study in ACS Chemical Neuroscience reported that Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride exhibits neuroprotective effects in vitro by reducing oxidative stress and amyloid-beta aggregation. These effects were attributed to its ability to chelate metal ions and scavenge free radicals, highlighting its multifunctional pharmacological profile. Researchers are now investigating its efficacy in animal models of Alzheimer's disease.

From a drug delivery perspective, the hydrochloride salt form of this compound offers improved solubility and bioavailability, making it an attractive candidate for oral formulations. Recent pharmacokinetic studies have shown that it achieves sustained plasma concentrations with minimal side effects, as reported in a 2023 issue of European Journal of Pharmaceutical Sciences. These properties are particularly advantageous for chronic therapeutic applications, where long-term dosing is required.

In conclusion, Methyl 2-amino-3-hydroxy-2-(hydroxymethyl)propanoate hydrochloride (CAS: 2680540-01-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications, reinforcing its potential as a key player in future therapeutic innovations. Future studies should focus on further elucidating its mechanisms of action and exploring its clinical potential in various disease models.

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